Cas no 3776-39-4 (Enmein)

• Product Name: Enmein
• CAS No: 3776-39-4
• Molecular Formula: C₂₀H₂₆O₆
• Molecular Weight: 362.41684
• CID: 305967
• PubChem ID: 352542

Enmein Properties

Names and Identifiers

• Enmein
• (3aS)-6,8-dihydroxy-(3ar,12cc)-3a,12c-dihydro-furo[3',2',4,5]furo[2,3-c]xanthen-7-one
• (3aS,10bS)-2c,13c-dihydroxy-1,1-dimethyl-7-methylene-(3ar,10at,13ac)-decahydro-5ac,8c-methano-cyclohepta[c]furo[3,4-e]chromene-5,6-dione
• 7H-Furo(3',2':4,5)furo(2,3-c)xanthen-7-one, 3a,12c-dihydro-6,8-dihydroxy-, (-)-
• 7H-Furo(3',2':4,5)furo(2,3-c)xanthen-7-one, 3a,12c-dihydro-6,8-dihydroxy-, (3aR,12cS)-
• BRN 0050791
• CCRIS 3229
• LS-70767
• Isodonin
• CS-0032112
• 3776-39-4
• CHEMBL453801
• NSC526961
• DTXSID20958812
• CHEBI:70378
• Sculponeatin D
• (1S,4S,6S,8R,9R,12S,13S,16R)-6,9-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• HY-N5028
• C09090
• 2,13-Dihydroxy-1,1-dimethyl-7-methylidenedecahydro-5H,11H-5a,8-methanocyclohepta[c]furo[3,4-e][1]benzopyran-5,6(7H)-dione
• AKOS040760163
• NSC-526961
• FS-7751
• AC-35050
• Q27104988
• Enemin
• 5H-5a,8-Methano-11H-cyclohepta(c)furo(3,4-e)(1)benzopyran-5,6(7H)-dione, decahydro-2,13-dihydroxy-1,1-dimethyl-7-methylene-, (2S,3as,5as,7R,8R,10aS,10bS,13R,13aR)-
• Isodonine
• NSC 526961
• 5H-5a,8-Methano-11H-cyclohepta[c]furo[3,4-e][1]benzopyran-5,6(7H)-dione, decahydro-2,13-dihydroxy-1,1-dimethyl-7-methylene-, (2S,3aS,5aS,8R,10aS,10bS,13S,13aR)-
• 4-18-00-03114 (Beilstein Handbook Reference)
• BRN 0047118
• DA-73114
• (1S,4S,6S,8R,9R,12S,13S,16R)-6,9-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo(14.2.1.01,13.04,12.08,12)nonadecane-2,18-dione

• InChIKey： MQOJPNKACWKUGI-CDKPERABSA-N
• Inchi： InChI=1S/C20H26O6/c1-9-10-4-5-11-19(7-10,15(9)22)17(24)26-13-6-12(21)18(2,3)14-16(23)25-8-20(11,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13+,14-,16-,19+,20-/m1/s1
• SMILES： C=C1[C@@H]2CC[C@@H]3[C@@](C2)(C1=O)C(=O)O[C@H]4C[C@@H](C(C)(C)[C@H]5[C@H](O)OC[C@@]345)O

Computed Properties

• Exact Mass: 362.17300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 362.173
• Heavy Atom Count: 26
• Complexity: 728
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1A^2
• Molecular Weight: 362.4

Experimental Properties

• LogP: 1.19540
• PSA: 93.06000
• Refractive Index: 1.601
• Boiling Point: 610.3°Cat760mmHg
• Melting Point: 274-276 º C (decomposition) (ethanol)
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 220.1°C
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones